Cas no 690692-91-2 (4-(4-chlorophenoxy)methyl-1,3-thiazol-2-amine)

• Product Name: 4-(4-chlorophenoxy)methyl-1,3-thiazol-2-amine
• CAS No: 690692-91-2
• MF: C₁₀H₉ClN₂OS
• MW: 240.709259748459
• CID: 3105073
• PubChem ID: 3532154
• Update Time: 2025-04-21

4-(4-chlorophenoxy)methyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chloro-phenoxymethyl)-thiazol-2-ylamine
• 4-(4-chlorophenoxy)methyl-1,3-thiazol-2-amine
• 4-[(4-chlorophenoxy)methyl]-1,3-thiazol-2-amine
• SMR000375981
• AKOS000122076
• 4-(4-CHLOROPHENOXYMETHYL)-1,3-THIAZOL-2-AMINE
• Z119990288
• Cambridge id 7164946
• CHEMBL1445373
• HMS2628M09
• MLS000771120
• EN300-02563
• AB00606361-03
• 690692-91-2

• Inchi： 1S/C10H9ClN2OS/c11-7-1-3-9(4-2-7)14-5-8-6-15-10(12)13-8/h1-4,6H,5H2,(H2,12,13)
• InChI Key： ITWPIFDUTSFMLN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC1=CSC(N)=N1

Computed Properties

• Exact Mass: 240.0124118Da
• Monoisotopic Mass: 240.0124118Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 76.4Ų